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Compound of Interest

Compound Name:
(3,5-Dichloropyrazin-2-

yl)methanamine

Cat. No.: B1473998 Get Quote

In the landscape of medicinal chemistry, halogenated heterocyclic scaffolds are indispensable

tools. Their unique electronic properties, ability to modulate pharmacokinetic profiles, and

capacity to serve as versatile synthetic handles make them foundational to the construction of

novel therapeutic agents. (3,5-Dichloropyrazin-2-yl)methanamine is a prime exemplar of

such a building block. This guide offers a detailed exploration of its chemical properties,

synthesis, reactivity, and strategic applications, providing researchers and drug development

professionals with the technical insights required to effectively leverage this molecule in their

discovery programs. The presence of two chlorine atoms on the electron-deficient pyrazine

ring, coupled with a reactive primary amine, provides a rich platform for combinatorial library

synthesis and targeted structure-activity relationship (SAR) studies.

Molecular Identity and Physicochemical Profile
(3,5-Dichloropyrazin-2-yl)methanamine is an organic compound featuring a pyrazine ring

substituted with two chlorine atoms and an aminomethyl group. It is most commonly supplied

and handled as its hydrochloride salt to improve stability and solubility.[1]

Structure and Nomenclature:

IUPAC Name: (3,5-Dichloropyrazin-2-yl)methanamine

Molecular Formula (Free Base): C₅H₅Cl₂N₃[2]
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Molecular Formula (Hydrochloride Salt): C₅H₆Cl₃N₃[1]

CAS Number (Hydrochloride Salt): 2089319-25-3[1]

A clear understanding of its fundamental properties is the first step in its application. The data

below, compiled from various chemical suppliers and databases, provides a quantitative

overview of the molecule.

Table 1: Physicochemical Properties

Property Value (Free Base)
Value
(Hydrochloride
Salt)

Source(s)

Molecular Weight 178.02 g/mol 214.48 g/mol [1][2]

Monoisotopic Mass 176.98605 Da
213.96001 Da

(calculated)
[2]

Purity/Specification - ≥97% [1]

Topological Polar

Surface Area (TPSA)
51.8 Å² 51.8 Å² [1]

Predicted LogP

(XlogP)
0.6 1.66 [1][2]

Hydrogen Bond

Donors
1 1 [1]

Hydrogen Bond

Acceptors
3 3 [1]

Rotatable Bonds 1 1 [1]

Storage Conditions -
Inert atmosphere, 2-

8°C, Protect from light
[1]

Note: Properties like LogP and TPSA are calculated for the free base form but are often listed

under the salt's entry.
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Synthesis Strategy: From Nitrile to Amine
The synthesis of (3,5-Dichloropyrazin-2-yl)methanamine is not widely detailed in standard

literature, but a robust and logical pathway can be devised from its nitrile precursor, 3,6-

dichloropyrazine-2-carbonitrile. This precursor is accessible through established methods.[3][4]

The key transformation is the reduction of the nitrile group to a primary amine.

Causality of the Synthetic Approach: The choice of a nitrile reduction pathway is strategic.

Nitriles are stable functional groups that are compatible with many reaction conditions used to

construct the dichloropyrazine core. Their reduction to primary amines is a high-yielding and

well-understood transformation in organic synthesis. This avoids the use of more hazardous

intermediates like halomethyl pyrazines, which can be lachrymatory and difficult to handle.[5]

3,6-Dichloropyrazine-2-carbonitrile

Reducing Agent
(e.g., LiAlH₄ in THF or

Catalytic Hydrogenation)
Step 1: Reduction

Aqueous Workup
& Purification (3,5-Dichloropyrazin-2-yl)methanamineStep 2: Isolation

SNAr Reaction on the Dichloropyrazine Core

Dichloropyrazine Core + Nu⁻

Meisenheimer Complex
(Stabilized Intermediate)

Nucleophilic Attack

Substituted Product + Cl⁻

Loss of Leaving Group (Cl⁻)
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Diversification Reactions

(3,5-Dichloropyrazin-2-yl)methanamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1473998#3-5-dichloropyrazin-2-yl-methanamine-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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